![molecular formula C9H13FO2 B2511398 3-(3-Fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2287313-79-3](/img/structure/B2511398.png)
3-(3-Fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Cat. No. B2511398
CAS RN:
2287313-79-3
M. Wt: 172.199
InChI Key: FLRMQDMIZISBCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3-(3-Fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid is a chemical compound with the molecular formula C9H13FO2 . It has an average mass of 172.197 Da and a monoisotopic mass of 172.089951 Da .
Synthesis Analysis
The synthesis of similar compounds, such as Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP), has been reported . The key step in the synthesis involved a photochemical reaction between propellane and diacetyl . A practical and scalable approach to fluoro-substituted bicyclo[1.1.1]pentanes (F-BCPs) has also been developed .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(3-Fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid can be inferred from its molecular formula C9H13FO2 . Detailed properties such as melting point, boiling point, solubility, etc., would require specific experimental measurements.Scientific Research Applications
- Bioisosteric Replacement : Bicyclo[1.1.1]pentanes (BCPs) serve as bioisosteres for 1,4-disubstituted arenes, tert-butyl, and acetylenic groups. Researchers explore BCP derivatives as replacements for existing functional groups in drug molecules to enhance pharmacokinetics and bioavailability .
- Targeted Drug Delivery : The fluorine substitution in this compound can influence drug distribution and metabolism. Scientists investigate its potential in targeted drug delivery systems .
- Building Blocks : Large-scale synthesis of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (a precursor to 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid) provides various BCP-containing building blocks. These include alcohols, acids, amines, trifluoroborates, and amino acids, which find applications in materials science .
- Electronic Materials : Fluorinated compounds often exhibit unique electronic properties. Researchers explore the incorporation of 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid into electronic materials .
- NMR Spectroscopy : The compound’s NMR spectra (1H, 13C, and 19F) provide valuable information for structural elucidation and characterization. Researchers use these spectra to study its interactions with other molecules .
- Mass Spectrometry : Electron impact mass spectra (EIMS) and high-resolution electrospray ionization (HRMS ESI) mass spectra aid in identifying and quantifying the compound in complex mixtures .
- Decarboxylative Fluorination : Researchers have developed methods for the efficient synthesis of 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid from bicyclo[1.1.1]pentane-1,3-dicarboxylic acid. These synthetic routes enable access to this valuable compound for further studies .
- Metabolic Studies : The fluorine atom in the compound can serve as a metabolic probe. Scientists investigate its behavior in biological systems to understand metabolic pathways and drug metabolism .
Medicinal Chemistry and Drug Design
Materials Science
Analytical Chemistry
Organic Synthesis
Chemical Biology
Pharmacology and Toxicology
Future Directions
properties
IUPAC Name |
3-(3-fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FO2/c10-3-1-2-8-4-9(5-8,6-8)7(11)12/h1-6H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLRMQDMIZISBCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C(=O)O)CCCF |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid | |
CAS RN |
2287313-79-3 |
Source
|
| Record name | 3-(3-fluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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